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Compound of Interest

Compound Name: TASP0390325

cat. No.: B10788168

For researchers, scientists, and drug development professionals utilizing TASP0390325, a
potent and selective V1B receptor antagonist, adherence to proper disposal protocols is
paramount to ensure laboratory safety and environmental compliance. While a specific Safety
Data Sheet (SDS) detailing the disposal of TASP0390325 is not publicly available, this guide
provides a comprehensive framework for its safe handling and disposal based on general
principles of laboratory chemical waste management.

Key Compound Information

A summary of essential data for TASP0390325 is presented below, offering at-a-glance
information critical for safe handling and accurate record-keeping.

Property Value

CAS Number 1642187-96-9

Molecular Formula C25H29CIFNsO4 + HCI

Molecular Weight 554.44 g/mol

Solubility Soluble to 100 mM in water and DMSO
Storage Store at -20°C

Personal Protective Equipment (PPE) and Handling
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When handling TASP0390325, appropriate personal protective equipment should be worn to
minimize exposure risk. Standard laboratory PPE, including a lab coat, safety glasses with side
shields, and chemical-resistant gloves, is mandatory. All handling of the solid compound or its
solutions should be performed in a well-ventilated area, preferably within a chemical fume
hood.

Step-by-Step Disposal Protocol

The disposal of TASP0390325, as with any research chemical, must be conducted in
accordance with local, state, and federal regulations. The following is a generalized procedure
that should be adapted to meet the specific requirements of your institution and locality.

o Waste Identification and Segregation:

o Unused or waste TASP0390325, including pure compound and any solutions, should be
classified as chemical waste.

o Segregate TASP0390325 waste from other waste streams to prevent unintended chemical
reactions. Do not mix with incompatible materials.

e Containerization:

o Collect waste in a designated, properly labeled, and sealed container. The container
should be made of a material compatible with the chemical and its solvent.

o The label should clearly identify the contents as "TASP0390325 Waste," list all
components (including solvents), and display appropriate hazard warnings.

o Storage of Waste:

o Store the sealed waste container in a designated, secure, and well-ventilated secondary
containment area, away from heat, sparks, and open flames.

o Follow the storage temperature guidelines for the compound (-20°C) for the waste if
necessary to prevent degradation into potentially more hazardous byproducts, pending
disposal.

» Arranging for Disposal:
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o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
chemical waste disposal contractor to arrange for the pickup and proper disposal of the
TASP0390325 waste.

o Provide the waste manifest with all necessary information about the compound and its
formulation.

e Decontamination of Labware:
o Thoroughly decontaminate all labware that has come into contact with TASP0390325.

o Rinse glassware and equipment with a suitable solvent, and collect the rinsate as
chemical waste. Follow with a standard laboratory cleaning procedure.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of TASP0390325.
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TASP0390325 Disposal Workflow

By adhering to these procedures, laboratory professionals can ensure the safe and compliant
disposal of TASP0390325, thereby protecting themselves, their colleagues, and the
environment. Always consult your institution's specific safety and disposal guidelines.

 To cite this document: BenchChem. [Navigating the Safe Disposal of TASP0390325: A

Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10788168#tasp0390325-proper-disposal-procedures]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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